Tert-butyl (2-fluoroethyl)carbamate
Cat. No. B065179
M. Wt: 163.19 g/mol
InChI Key: JBIAEHWXSFAFFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08129398B2
Procedure details
To a solution of tert-butyl 2-fluoroethylcarbamate (4.1 g, 25.1 mmol) in THF (100 mL) at 0° C. was added sodium hydride, 60 wt % in mineral oil (1.507 g, 37.7 mmol) portion-wise. The reaction was stirred under N2 for 15 minutes after which gas evolution ceased. Iodomethane (2.356 mL, 37.7 mmol) was added drop-wise and the reaction stirred under N2. After 6 h, the reaction was quenched with water (100 mL) and concentrated. The aqueous solution was washed with CH2Cl2 (3×50 mL). The CH2Cl2 extracts were combined, washed with water (2×100 mL), dried (MgSO4) and concentrated to afford the title compound (4.0 g, 90% yield) as a clear oil. 1H NMR (400 MHz, CDCl3) δ: 4.58 (1H, brs), 4.47 (1 H, brs), 3.53 (1 H, brs), 3.47 (1 H, brs), 2.94 (3 H, s), 1.45 (9 H, s).
[Compound]
Name
oil
Quantity
1.507 g
Type
reactant
Reaction Step One
Name
Yield
90%
Identifiers
|
REACTION_CXSMILES
|
[F:1][CH2:2][CH2:3][NH:4][C:5](=[O:11])[O:6][C:7]([CH3:10])([CH3:9])[CH3:8].[H-].[Na+].I[CH3:15]>C1COCC1>[F:1][CH2:2][CH2:3][N:4]([CH3:15])[C:5](=[O:11])[O:6][C:7]([CH3:8])([CH3:10])[CH3:9] |f:1.2|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
4.1 g
|
|
Type
|
reactant
|
|
Smiles
|
FCCNC(OC(C)(C)C)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Na+]
|
[Compound]
|
Name
|
oil
|
|
Quantity
|
1.507 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
|
Name
|
|
|
Quantity
|
2.356 mL
|
|
Type
|
reactant
|
|
Smiles
|
IC
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction was stirred under N2 for 15 minutes after which gas evolution
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
|
STIRRING
|
|
Details
|
the reaction stirred under N2
|
WAIT
|
Type
|
WAIT
|
|
Details
|
After 6 h
|
|
Duration
|
6 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the reaction was quenched with water (100 mL)
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
WASH
|
Type
|
WASH
|
|
Details
|
The aqueous solution was washed with CH2Cl2 (3×50 mL)
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water (2×100 mL)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (MgSO4)
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FCCN(C(OC(C)(C)C)=O)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4 g | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 89.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
